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Compound of Interest

Compound Name: Praseodymium bromide hydrate
Cat. No.: B15088958
Get Quote
\ J

Executive Summary

Immediate Action Required: Praseodymium bromide hydrate (ngcontent-ng-c1989010908=""
_nghost-ng-c3017681703="" class="inline ng-star-inserted">

) is a hygroscopic rare-earth halide.[1][2] While not classified as a P-listed or U-listed acute
toxin under RCRA, it presents specific handling challenges due to its deliquescent nature
(absorbs moisture until it dissolves) and potential for acidic hydrolysis.[3]

Core Directive: Do NOT dispose of this compound down the drain. Although rare earth toxicity
is lower than heavy metals like mercury, bioaccumulation in aquatic systems is a documented
environmental risk.

Quick Disposal Codes (General Reference):

e Solid Waste: Label as "Non-RCRA Regulated Chemical Waste: Inorganic Solid
(Praseodymium Bromide)."

e Aqueous Waste: Label as "Inorganic Halide Waste, Aqueous." pH adjustment may be
required before pickup depending on local EHS guidelines.[2][3][4]
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Chemical Profile & Hazard Assessment

Understanding the physicochemical properties is the first step in a self-validating safety

protocol.[3] The hygroscopic nature of this salt is the primary logistical hazard, as it can

degrade container integrity and alter waste mass.[3]

Property

Data

Operational Implication

Chemical Name

Praseodymium(lll) Bromide

Hydrate

Formula

ngcontent-ng-c1989010908=""
_nghost-ng-c3017681703=""

class="inline ng-star-inserted">

Variable water content affects

mass balance calculations.[2]

[5]

CAS Number

70236-58-5 (Hydrate) / 13536-
53-3 (Anhydrous)

Use Hydrate CAS for accurate
inventory tracking.[2][3][5]

Physical State

Green Crystalline Solid

Deliquescent: Turns to liquid if

exposed to air.[2][5]

Dissolves rapidly; solutions

Solubility High (Water) o
become acidic.[2][5]
Acidic in solution ( Hydrolysis generates trace
Acidity (pH) HBr; requires neutralization.[2]

)

[5]

GHS Hazards

Skin Irrit. 2, Eye Irrit.[2][5] 2A

Standard PPE (Nitrile gloves,
Goggles) required.[2][5]

Disposal Decision Matrix

This workflow ensures compliance with both environmental regulations and practical laboratory

safety.
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Figure 1: Decision matrix for segregating and treating Praseodymium Bromide waste based on
physical state.

Detailed Operational Procedures
A. Solid Waste Disposal (Small Scale)

The Challenge: The compound attracts water. An improperly sealed waste container will
accumulate liquid, potentially leaking or reacting with other incompatible dry wastes.

Segregation: Do not mix with strong oxidizers or organic solvents.[2][3]

Primary Containment: Place the solid material into a wide-mouth high-density polyethylene
(HDPE) or glass jar.

Stabilization (Crucial):
o If the original container is compromised, transfer to a new jar immediately.[3]

o Wrap the cap with Parafilm or electrical tape to create a moisture barrier.

Secondary Containment: Place the sealed jar into a clear plastic zip-lock bag.

Labeling:
o Constituents: "Praseodymium Bromide Hydrate."[1][2][3][6]

o Hazard Checkbox: "Irritant."[2][3]

B. Aqueous Solution Neutralization (Large Scale/Liquid
Waste)

The Challenge: Solutions of ngcontent-ng-c1989010908="" _nghost-ng-c3017681703=""
class="inline ng-star-inserted">

are acidic due to hydrolysis. Disposing of acidic waste into general "Aqueous Waste" drums
can cause dangerous gas evolution if the drum contains incompatible sulfides or cyanides.

Protocol:
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Setup: Place the beaker containing the
solution on a magnetic stirrer inside a fume hood.
Initial Check: Measure pH using a strip or meter.[2][3] Likely range: 3.0 — 5.0.[2][3]

Neutralization:

o Slowly add 1M Sodium Hydroxide (NaOH) or Sodium Carbonate (ngcontent-ng-
€1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

).[2]

o Observation: A green gelatinous precipitate of Praseodymium Hydroxide (ngcontent-ng-
€1989010908=""_nghost-ng-c3017681703="" class="inline ng-star-inserted">

) or Carbonate will form.

o Target: Adjust pH to between 6.0 and 8.0.

Verification (Self-Validating Step): Stop stirring. Allow the precipitate to settle. Re-check the
supernatant pH.

Disposal:

o Pour the resulting slurry (liquid + precipitate) into the "Aqueous Inorganic Waste"
container.

o Note: Do not filter unless required to reduce volume costs.[2][3] The slurry is safe for
standard chemical waste hauling.

Emergency Spill Response

In the event of a spill, the primary risk is not acute toxicity, but the generation of slippery, acidic
sludge as the powder absorbs humidity.
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Figure 2: Immediate response workflow for Praseodymium Bromide spills.

Regulatory & Scientific Context (E-E-A-T)
Why Segregate Rare Earths?

While Praseodymium is not currently restricted under the "RCRA 8" heavy metals list (Arsenic,
Barium, Cadmium, etc.), it represents an emerging class of environmental contaminants.

¢ Bioaccumulation: Recent studies indicate that rare earth elements (REES) can
bioaccumulate in aquatic flora and fauna, potentially disrupting calcium channels in biological
systems due to similar ionic radii [1].

» Bromide Toxicity: Chronic exposure to high levels of bromide can lead to bromism (CNS
depression), though this is unlikely from standard laboratory waste volumes.[3]

Regulatory Status[3][5][7][8]
e RCRA (USA): Not listed (P, U, F, or K lists).
e TSCA: Listed (Anhydrous CAS 13536-53-3).[2][3][5]

o Transport (DOT): Generally "Not Regulated" as a solid.[2] However, if dissolved or
hydrolyzed, it may meet the definition of a Class 8 Corrosive liquid depending on
concentration [2].

References

e Pagano, G., et al. (2015). "Rare earth elements in human and animal health: State of art and
research priorities." Environmental Research, 142, 215-220.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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